2-phenylethanamine;3-sulfinopropanoic acid 2-phenylethanamine;3-sulfinopropanoic acid
Brand Name: Vulcanchem
CAS No.: 171359-17-4
VCID: VC20912900
InChI: InChI=1S/2C8H11N.C3H6O4S/c2*9-7-6-8-4-2-1-3-5-8;4-3(5)1-2-8(6)7/h2*1-5H,6-7,9H2;1-2H2,(H,4,5)(H,6,7)
SMILES: C1=CC=C(C=C1)CCN.C1=CC=C(C=C1)CCN.C(CS(=O)O)C(=O)O
Molecular Formula: C19H28N2O4S
Molecular Weight: 380.5 g/mol

2-phenylethanamine;3-sulfinopropanoic acid

CAS No.: 171359-17-4

Cat. No.: VC20912900

Molecular Formula: C19H28N2O4S

Molecular Weight: 380.5 g/mol

* For research use only. Not for human or veterinary use.

2-phenylethanamine;3-sulfinopropanoic acid - 171359-17-4

Specification

CAS No. 171359-17-4
Molecular Formula C19H28N2O4S
Molecular Weight 380.5 g/mol
IUPAC Name 2-phenylethanamine;3-sulfinopropanoic acid
Standard InChI InChI=1S/2C8H11N.C3H6O4S/c2*9-7-6-8-4-2-1-3-5-8;4-3(5)1-2-8(6)7/h2*1-5H,6-7,9H2;1-2H2,(H,4,5)(H,6,7)
Standard InChI Key YRIRIOIZMRCSKU-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)CCN.C1=CC=C(C=C1)CCN.C(CS(=O)O)C(=O)O
Canonical SMILES C1=CC=C(C=C1)CCN.C1=CC=C(C=C1)CCN.C(CS(=O)O)C(=O)O

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